Cas no 820233-01-0 (Benzenamine, 3-methoxy-N,N-dimethyl-4-(2-nitro-1-phenylethyl)-)

• Product name: Benzenamine, 3-methoxy-N,N-dimethyl-4-(2-nitro-1-phenylethyl)-
• CAS No: 820233-01-0
• MF: C₁₇H₂₀N₂O₃
• MW: 300.352304458618
• CID: 700863
• PubChem ID: 11266562

Benzenamine, 3-methoxy-N,N-dimethyl-4-(2-nitro-1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-methoxy-N,N-dimethyl-4-(2-nitro-1-phenylethyl)-
• 3-methoxy-N,N-dimethyl-4-(2-nitro-1-phenylethyl)aniline
• 820233-01-0
• DTXSID40460649

• Inchi： InChI=1S/C17H20N2O3/c1-18(2)14-9-10-15(17(11-14)22-3)16(12-19(20)21)13-7-5-4-6-8-13/h4-11,16H,12H2,1-3H3
• InChI Key： PKTJVWZFPTVCJK-UHFFFAOYSA-N
• SMILES： CN(C)C1=CC(=C(C=C1)C(C[N+](=O)[O-])C2=CC=CC=C2)OC

Computed Properties

• Exact Mass: 300.14739250g/mol
• Monoisotopic Mass: 300.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.3Ų